![molecular formula C18H22N6O3 B2976738 2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-4-propylpyrimidin-1(6H)-yl)-N-(5-methylisoxazol-3-yl)acetamide CAS No. 1002042-92-3](/img/structure/B2976738.png)
2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-4-propylpyrimidin-1(6H)-yl)-N-(5-methylisoxazol-3-yl)acetamide
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Description
2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-4-propylpyrimidin-1(6H)-yl)-N-(5-methylisoxazol-3-yl)acetamide is a useful research compound. Its molecular formula is C18H22N6O3 and its molecular weight is 370.413. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Modification :The synthesis of novel compounds with specific functional groups or substitutions is a common theme in the realm of chemical research. For instance, compounds similar to the one have been synthesized for their potential use in exploring biological pathways, developing new pharmaceuticals, or creating materials with unique properties. Techniques such as 1,3-dipolar cycloaddition reactions, condensation reactions, and the use of specific catalysts or reagents are commonly employed to achieve desired structures and functionalities (Rahmouni et al., 2014).
Biological Activities and Potential Therapeutics :Compounds with pyrazole, pyrimidine, and isoxazole moieties often exhibit a range of biological activities, making them candidates for further evaluation as potential therapeutics. These activities include antimicrobial, anticancer, anti-inflammatory, and enzyme inhibition properties. The design and synthesis of these compounds aim to explore their mechanisms of action, optimize their biological activity, and minimize potential side effects. For example, some derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities, with structure-activity relationship (SAR) studies helping to refine their therapeutic potential (Rahmouni et al., 2016).
Antimicrobial and Antifungal Applications :The search for new antimicrobial and antifungal agents is a crucial area of research, especially in the face of rising antibiotic resistance. Compounds derived from or related to the one of interest have been synthesized and tested for their efficacy against a variety of microbial and fungal strains. These studies not only contribute to the development of new drugs but also enhance our understanding of how structural modifications can impact biological activity (Mohamed & El-Sayed, 2019).
Properties
IUPAC Name |
2-[2-(3,5-dimethylpyrazol-1-yl)-6-oxo-4-propylpyrimidin-1-yl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N6O3/c1-5-6-14-9-17(26)23(10-16(25)20-15-8-13(4)27-22-15)18(19-14)24-12(3)7-11(2)21-24/h7-9H,5-6,10H2,1-4H3,(H,20,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOWQQVQTWGUWJJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC(=O)N(C(=N1)N2C(=CC(=N2)C)C)CC(=O)NC3=NOC(=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.